(4R)-N-ethyl-4-{[(methylthio)acetyl]amino}-1-(pyridin-4-ylmethyl)-L-prolinamide

• IUPAC Name: (2S,4R)-N-ethyl-4-[(2-methylsulfanylacetyl)amino]-1-(pyridin-4-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H24N4O2S/c1-3-18-16(22)14-8-13(19-15(21)11-23-2)10-20(14)9-12-4-6-17-7-5-12/h4-7,13-14H,3,8-11H2,1-2H3,(H,18,22)(H,19,21)/t13-,14+/m1/s1
• InChI Key: GSWFFECIYSHEHQ-KGLIPLIRSA-N
• Canonical SMILES: CCNC(=O)C1CC(CN1CC2=CC=NC=C2)NC(=O)CSC
• Isomeric SMILES: CCNC(=O)[C@@H]1C[C@H](CN1CC2=CC=NC=C2)NC(=O)CSC
• Molecular Formula: C16H24N4O2S
• Molecular Weight: 336.5 g/mol

Description

(4R)-N-ethyl-4-{[(methylthio)acetyl]amino}-1-(pyridin-4-ylmethyl)-L-prolinamide is a useful research compound. Its molecular formula is C16H24N4O2S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.16199719 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurological Applications

• Smith, Felts, and John (2000) investigated the effects of 4-aminopyridine on demyelinated axons, synapses, and muscle tension, suggesting its potential in treating neurological disorders like multiple sclerosis (Smith, Felts, & John, 2000).

Antimicrobial Properties

• Kumar et al. (2008) explored the antimycobacterial properties of spiro-piperidin-4-ones, indicating their potential in treating tuberculosis (Kumar et al., 2008).

Chemical Synthesis and Characterization

• Bhoi et al. (2016) focused on the synthesis of novel benzothiazole derivatives and evaluated their antibacterial and antioxidant activities (Bhoi et al., 2016).

DNA Interaction Studies

• Kurt et al. (2020) conducted studies on the interaction of novel Schiff base ligands derived from 2,6-diaminopyridine with DNA, suggesting their suitability as drug candidates (Kurt et al., 2020).

Potential as Cognitive Enhancers

• Lin et al. (1997) examined 2-Methyl-3-(2(S)-pyrrolidinylmethoxy) pyridine, a 3-pyridyl ether nicotinic acetylcholine receptor ligand, for its cognitive-enhancing properties (Lin et al., 1997).

Organocatalysis

• Gruttadauria, Giacalone, and Noto (2008) reviewed the use of L-proline and L-proline derivatives as organocatalysts in various reactions (Gruttadauria, Giacalone, & Noto, 2008).

Antiviral Research

• Abdel Karim et al. (2020) developed benzidine prolinamide core structures with antiviral activity against HCV (Abdel Karim et al., 2020).